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Compound of Interest

Compound Name: Thalirugidine

Cat. No.: B13412123

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thalirugidine is a naturally occurring bisbenzylisoquinoline alkaloid isolated from the plant
Thalictrum foliolosum, a member of the Ranunculaceae family. This document provides a
detailed overview of its molecular characteristics. At present, publicly available information
regarding its specific biological activities, mechanisms of action, and detailed experimental
protocols for its isolation and characterization is limited. This guide summarizes the currently
available data.

Molecular and Physicochemical Properties

Thalirugidine's fundamental molecular properties have been established through various
chemical databases. This information is crucial for its identification and for predicting its
behavior in various experimental settings.
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Property Value Source
Molecular Formula C39H46N20s [L12113114115]116]
Molecular Weight 670.79 g/mol [2][6]

Alternate Molecular Weight 670.8 g/mol [3]

Alternate Molecular Weight 670.803 [4]

Alternate Molecular Weight 670.798 [5]

CAS Number 64215-95-8 [11[2][4115]16]
Class Alkaloid [2][4]

Natural Source Thalictrum foliolosum [2][4]

Experimental Data

Detailed experimental protocols for the isolation, purification, and characterization of
Thalirugidine are not extensively documented in readily available scientific literature. However,
based on general practices for the isolation of alkaloids from plant materials, a probable
workflow can be conceptualized.

Hypothetical Isolation and Characterization Workflow

The following diagram illustrates a general workflow that could be employed for the isolation
and characterization of Thalirugidine from its natural source, Thalictrum foliolosum. This is a
representative workflow and specific details would need to be optimized based on experimental
findings.
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Conceptual Workflow for Thalirugidine Isolation and Characterization
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A conceptual workflow for the isolation and analysis of Thalirugidine.
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Signaling Pathways and Mechanism of Action

Currently, there is no specific information available in the public domain regarding the signaling
pathways modulated by Thalirugidine or its precise mechanism of action. Research into the
biological activities of other bisbenzylisoquinoline alkaloids from the Thalictrum genus suggests
potential for various pharmacological effects, which could include anticancer, antimicrobial, or
anti-inflammatory activities. However, dedicated studies on Thalirugidine are required to
elucidate its specific biological targets and molecular interactions.

The diagram below illustrates a generic representation of how a natural product like
Thalirugidine might be investigated to determine its mechanism of action, a process that has
not yet been detailed for this specific compound.
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General Investigatory Pathway for a Novel Natural Product
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A general workflow for elucidating the mechanism of action of a novel compound.

Conclusion
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Thalirugidine is a defined chemical entity with a known molecular formula and weight,
originating from Thalictrum foliolosum. While its chemical identity is established, its biological
functions and the experimental procedures for its study are not yet well-documented in
accessible scientific literature. This guide provides the foundational chemical information and
outlines hypothetical frameworks for its further investigation. Future research is necessary to
uncover the full therapeutic potential and pharmacological profile of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b13412123?utm_src=pdf-body
https://www.benchchem.com/product/b13412123?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/THALIRUGIDINE
https://www.medchemexpress.com/thalirugidine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Thalirugidine
https://natuprod.bocsci.com/product/thalirugidine-cas-64215-95-8-237853.html
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB22451365_EN.htm
https://www.benchchem.com/product/b13412123#thalirugidine-molecular-formula-and-weight
https://www.benchchem.com/product/b13412123#thalirugidine-molecular-formula-and-weight
https://www.benchchem.com/product/b13412123#thalirugidine-molecular-formula-and-weight
https://www.benchchem.com/product/b13412123#thalirugidine-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13412123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b13412123?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13412123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

